Cas no 602167-39-5 (CHEMHERE CHEM147611)

• Product Name: CHEMHERE CHEM147611
• CAS No: 602167-39-5
• MF: C₆H₅IN₂O₂
• MW: 264.020573377609
• CID: 4059446
• Update Time: 2026-04-15

CHEMHERE CHEM147611 Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-amino-5-iodo-
• CHEMHERE CHEM147611

Additional information on CHEMHERE CHEM147611

Introduction to Compound with CAS No 602167-39-5 and Product Name CHEMHERE CHEM147611

The compound with the CAS number 602167-39-5 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, marketed under the product name CHEMHERE CHEM147611, is known for its unique molecular structure and potential applications in various biochemical pathways. The study of such compounds is crucial for understanding their mechanisms of action and exploring their therapeutic implications.

In recent years, advancements in chemical biology have enabled researchers to delve deeper into the interactions between small molecules and biological systems. The compound 602167-39-5 has been the subject of numerous studies aimed at elucidating its role in modulating cellular processes. Its molecular framework suggests potential utility in targeting specific enzymes and receptors involved in inflammatory responses, making it a promising candidate for further investigation.

One of the most intriguing aspects of CHEMHERE CHEM147611 is its ability to interact with key regulatory proteins in cells. Preliminary research indicates that this compound can influence the activity of transcription factors, which are critical in gene expression regulation. By modulating these factors, the compound may have the potential to affect multiple disease pathways simultaneously, a strategy that is highly valued in modern drug design.

The synthesis and characterization of 602167-39-5 have been refined through cutting-edge techniques in organic chemistry. Researchers have employed state-of-the-art spectroscopic methods to confirm its structural integrity and purity. These efforts are essential for ensuring that the compound behaves as expected in biological assays and clinical trials.

Recent studies have also highlighted the compound's potential in combinatorial therapy. By pairing CHEMHERE CHEM147611 with other therapeutic agents, researchers aim to enhance its efficacy and reduce the likelihood of resistance development. This approach aligns with the growing trend in personalized medicine, where tailored combinations of drugs are designed to address specific patient needs.

The pharmacokinetic properties of 602167-39-5 are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its dosing regimen and minimizing side effects. Advanced computational models are being used to predict these properties, which can significantly accelerate the drug development process.

Furthermore, the environmental impact of producing and using CHEMHERE CHEM147611 is a consideration that has not been overlooked. Sustainable chemistry principles are being integrated into its synthesis to ensure that it can be produced efficiently while minimizing waste and reducing environmental footprint. This approach is part of a broader effort to promote green chemistry practices across the pharmaceutical industry.

The future prospects for 602167-39-5 are promising, with ongoing research aiming to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of biological systems continues to expand, compounds like CHEMHERE CHEM147611 are poised to play a pivotal role in addressing some of the most challenging medical conditions.

In conclusion, the compound with CAS number 602167-39-5, marketed as CHEMHERE CHEM147611, represents a significant advancement in pharmaceutical research. Its unique properties and potential applications make it a valuable asset in the quest for novel therapeutics. As research progresses, we can expect further insights into its mechanisms of action and expanded therapeutic uses, ultimately benefiting patients worldwide.